Cas no 879362-32-0 (5-[1-(dimethylamino)propyl]-4-[2-(morpholin-4-yl)ethyl]-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-[1-(dimethylamino)propyl]-4-[2-(morpholin-4-yl)ethyl]-4H-1,2,4-triazole-3-thiol
• CAS No: 879362-32-0
• MF: C₁₃H₂₅N₅OS
• MW: 299.435500860214
• CID: 3106792
• PubChem ID: 3815311
• Update Time: 2025-11-06

5-[1-(dimethylamino)propyl]-4-[2-(morpholin-4-yl)ethyl]-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• <br>5-[1-(dimethylamino)propyl]-4-(2-morpholin-4-ylethyl)-4H-1,2,4-triazole-3-t hiol
• 5-[1-(dimethylamino)propyl]-4-[2-(morpholin-4-yl)ethyl]-4H-1,2,4-triazole-3-thiol
• Z104502710
• 3-[1-(dimethylamino)propyl]-4-(2-morpholin-4-ylethyl)-1H-1,2,4-triazole-5-thione
• EN300-08804
• 879362-32-0
• 5-[1-(dimethylamino)propyl]-4-(2-morpholin-4-ylethyl)-4H-1,2,4-triazole-3-thiol
• AKOS000116803

• Inchi： 1S/C13H25N5OS/c1-4-11(16(2)3)12-14-15-13(20)18(12)6-5-17-7-9-19-10-8-17/h11H,4-10H2,1-3H3,(H,15,20)
• InChI Key： WGWFKINWKADQOB-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C(CC)N(C)C)N1CCN1CCOCC1

Computed Properties

• Exact Mass: 299.17798161Da
• Monoisotopic Mass: 299.17798161Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 75.4Ų

Additional information on 5-[1-(dimethylamino)propyl]-4-[2-(morpholin-4-yl)ethyl]-4H-1,2,4-triazole-3-thiol

Comprehensive Overview of 5-[1-(dimethylamino)propyl]-4-[2-(morpholin-4-yl)ethyl]-4H-1,2,4-triazole-3-thiol (CAS No. 879362-32-0)

The compound 5-[1-(dimethylamino)propyl]-4-[2-(morpholin-4-yl)ethyl]-4H-1,2,4-triazole-3-thiol (CAS No. 879362-32-0) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This 1,2,4-triazole derivative incorporates both dimethylamino and morpholinyl functional groups, which are known to enhance bioavailability and target specificity. Researchers are particularly interested in its potential applications as a kinase inhibitor or antimicrobial agent, aligning with current trends in drug discovery for combating resistant pathogens.

In recent years, the demand for novel triazole-based compounds has surged, driven by their versatility in medicinal chemistry. The presence of a thiol group in this molecule further expands its reactivity, enabling covalent bonding with biological targets—a hot topic in proteomics and drug design. Computational studies suggest that the morpholine moiety may improve solubility, addressing a common challenge in small-molecule therapeutics. These properties make CAS No. 879362-32-0 a candidate for high-throughput screening programs focused on cancer therapeutics and neurodegenerative diseases.

Synthetic routes to 5-[1-(dimethylamino)propyl]-4-[2-(morpholin-4-yl)ethyl]-4H-1,2,4-triazole-3-thiol often involve multi-step protocols, including cyclocondensation and N-alkylation reactions. Optimization of these methods is critical for scalable production, a frequent search query among industrial chemists. Analytical characterization via NMR, HPLC, and mass spectrometry confirms the compound’s purity, which is essential for regulatory compliance in preclinical trials.

Environmental and safety profiles of this compound are also under scrutiny, reflecting broader industry concerns about green chemistry. Its biodegradability and ecotoxicology data are being evaluated to meet EPA and REACH standards—a priority for sustainable chemical manufacturing. Additionally, patent landscapes reveal growing intellectual property activity around triazole-thiol hybrids, signaling commercial potential.

For researchers exploring structure-activity relationships (SAR), this compound serves as a valuable scaffold. Its modular design allows for derivatization at the dimethylamino or morpholinyl positions, enabling tailored bioactivity. Such flexibility resonates with trends in fragment-based drug discovery and combinatorial chemistry, frequently searched topics in academic databases.

In conclusion, 5-[1-(dimethylamino)propyl]-4-[2-(morpholin-4-yl)ethyl]-4H-1,2,4-triazole-3-thiol exemplifies innovation in heterocyclic chemistry. Its dual functionality and adaptability position it at the forefront of pharmacological research, answering pressing questions about drug efficacy and molecular targeting. As interdisciplinary collaborations grow, this compound may soon transition from bench to bedside.